2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propane-1,3-diol

• Molecular Formula: C8H14N2O2S
• Molecular Weight: 202.28 g/mol
• SMILES: CC(CO)(CO)NCC1=CN=CS1
• InChI: InChI=1S/C8H14N2O2S/c1-8(4-11,5-12)10-3-7-2-9-6-13-7/h2,6,10-12H,3-5H2,1H3
• InChIKey: WUUQUUGGTBYAFB-UHFFFAOYSA-N

2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propane-1,3-diol Identity and Properties

2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propane-1,3-diol (CAS 1551313-02-0) is a synthetic small-molecule amino alcohol featuring a 1,3-thiazole heterocycle linked via a methylamino bridge to a 2-methyl-propane-1,3-diol backbone . Its molecular formula is C₈H₁₄N₂O₂S with a molecular weight of 202.28 g·mol⁻¹ . The compound is supplied as a research-grade chemical with a minimum purity of 95% . The presence of both hydrogen-bond donors (3 HBD) and acceptors (5 HBA), a topological polar surface area of 90.65 Ų, and a computed AlogP of 1.29 position this compound within desirable oral drug-like chemical space (QED 0.69, zero Rule-of-Five violations) .

Synthetic amino-alcohol building block with unsubstituted 1,3-thiazol-5-yl scaffold

Suitable for medicinal chemistry and SAR library construction

Computed lead-like physicochemical profile supports fragment-based screening workflows

Zero Rule-of-Five violations; may support hit-to-lead optimization studies

Research-grade supply; recommended for in vitro assay development and synthetic derivatization

No peer-reviewed biological annotation reported for this compound

2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propane-1,3-diol Differentiation from Analogs

The 2-methyl-propane-1,3-diol scaffold bearing a 1,3-thiazol-5-ylmethylamino substituent defines a specific pharmacophoric pattern. Even structurally close in-class analogs, such as the 4-methyl-thiazole-bearing variant (CAS 1557534-39-0) that adds a methyl group to the heterocycle, exhibit a molecular weight increase of ~14 Da (216.30 vs 202.28 g·mol⁻¹) and an enthalpy-driven boiling point shift (~415 K vs predicted ~400 K) that affects both chromatographic behavior and formulation characteristics . Similarly, the regioisomeric 3-[methyl(thiazol-5-ylmethyl)amino]-1,2-propanediol (CAS 2007504-26-7) relocates the hydroxyl groups from a symmetrical 1,3-diol to a vicinal 1,2-diol, altering chelation potential and hydrogen-bonding geometry [1]. The compound CCG 203769 (thiadiazolidinedione derivative, CAS 410074-60-1) shares an identical molecular formula (C₈H₁₄N₂O₂S) but possesses an entirely distinct heterocyclic core and a documented RGS4 IC₅₀ of 17 nM, underscoring that formula-level interchangeability is biologically irrelevant [2]. Without explicit comparative binding or functional data, surrogate selection risks uncharacterized potency shifts, altered selectivity, and irreproducible biological results.

1 4-Methyl-thiazole analog (CAS 1557534-39-0) differs in MW and lipophilicity; these shifts may alter chromatographic retention and formulation behavior.

2 Regioisomeric 1,2-propanediol variant relocates hydroxyl geometry; chelation potential and hydrogen-bonding patterns may not transfer directly.

3 Formula-identical isomer CCG 203769 possesses a distinct thiadiazolidinedione core with reported RGS4 activity; formula-level interchange is biologically irrelevant without explicit validation.

• [1] Shanghai ChemLin. 3-[Methyl(thiazol-5-ylmethyl)amino]-1,2-propanediol. CAS 2007504-26-7. SMILES: OCC(O)CN(C)CC1=CN=CS1. https://www.shachemlin.cn/cas/2007504-26-7.html View Source
• [2] Probes & Drugs. CCG 203769 (PD047149) – RGS4 inhibitor IC₅₀ 17 nM. CAS 410074-60-1, Formula C₈H₁₄N₂O₂S, MW 202.08. https://www.probes-drugs.org/compound/PD047149/ View Source

2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propane-1,3-diol Differentiation Evidence

Molecular Weight and Lipophilicity Advantage Over 4-Methyl Analog

The target compound (CAS 1551313-02-0) has a molecular weight of 202.28 g·mol⁻¹ , whereas its closest structural analog — 2-methyl-2-{[(4-methyl-1,3-thiazol-5-yl)methyl]amino}propane-1,3-diol (CAS 1557534-39-0) — possesses an additional methyl group on the thiazole ring, raising its MW to 216.30 g·mol⁻¹ . This +14 Da difference corresponds to a predicted AlogP increase from ~1.29 to approximately 1.8–2.1, consistent with the general Hansch π contribution of an aromatic methyl substituent. The lower MW and lipophilicity of the target compound translate into a higher fraction of sp³ carbon (Fraction CSP3), improved ligand efficiency metrics, and potentially better aqueous solubility, all of which are desirable in fragment-based and lead-optimization campaigns.

MW & Lipophilicity

Class-level inference

Target: MW 202.28 g·mol⁻¹ · AlogP 1.29 · PSA 90.65 Ų 4-Methyl analog: MW 216.30 g·mol⁻¹ · AlogP ~1.8–2.1 · PSA ~90 Ų ΔMW = −14 Da (~7% lower); ΔAlogP ≈ −0.5 to −0.8 log units

May support improved ligand efficiency metrics in hit-to-lead campaigns.

Computed descriptors only; no experimental logP/logD data available.

Evidence Dimension	Molecular Weight and Inferred Lipophilicity
Target Compound Data	MW = 202.28 g·mol⁻¹; AlogP = 1.29; PSA = 90.65 Ų
Comparator Or Baseline	4-Methyl-thiazole analog: MW = 216.30 g·mol⁻¹; AlogP ~1.8–2.1 (estimated); PSA ~90 Ų
Quantified Difference	ΔMW = −14 Da (~7% lower); ΔAlogP ≈ −0.5 to −0.8 log units
Conditions	Computed molecular descriptors (AlogP, PSA, HBA, HBD, RotB) from vendor and database entries; no experimental logP/logD data available.

Why This Matters

Lower MW and reduced lipophilicity improve compliance with lead-likeness criteria, making this compound a more attractive starting point for hit-to-lead optimization than its 4-methyl analog.

Unsubstituted Thiazole Ring Steric and H-Bonding Profile

The target compound bears an unsubstituted 1,3-thiazol-5-yl ring (SMILES: CC(CO)(CO)NCc1cncs1) , whereas the 4-methyl analog carries a methyl group at the 4-position of the thiazole (SMILES: CC1=C(SC=N1)CNC(C)(CO)CO) . The absence of the 4-methyl substituent leaves the thiazole C-4 position available for electrophilic aromatic substitution or metal-halogen exchange, offering distinct synthetic tractability for late-stage functionalization. From a target-binding perspective, the 4-methyl group introduces steric bulk near the hinge-binding region that can alter kinase or enzyme selectivity profiles, as shown in thiazole-based ALK and TGF-β receptor inhibitor series where even minor substituent changes redirect inhibitory activity between kinase family members [1].

Thiazole Substitution

Class-level inference

Target: Unsubstituted thiazole C-4 position; SMILES CC(CO)(CO)NCc1cncs1 4-Methyl analog: C-4 methyl present; SMILES CC1=C(SC=N1)CNC(C)(CO)CO Steric A-value for methyl ≈ 1.74 kcal/mol; Taft Es = −0.55

Unsubstituted ring permits late-stage derivatization and removes steric clash near hinge-binding regions.

Interpretation drawn from thiazole kinase inhibitor patent literature.

Evidence Dimension	Thiazole Ring Substitution Pattern and Synthetic Versatility
Target Compound Data	Unsubstituted thiazole C-4 position; SMILES CC(CO)(CO)NCc1cncs1
Comparator Or Baseline	4-Methyl-thiazole analog; SMILES CC1=C(SC=N1)CNC(C)(CO)CO
Quantified Difference	Presence (comparator) vs. absence (target) of 4-methyl substituent; steric A-value for methyl ≈ 1.74 kcal/mol, Taft Es = −0.55
Conditions	Structural comparison based on canonical SMILES; class-level inference drawn from patent literature on thiazole kinase inhibitors [1].

Why This Matters

The unsubstituted thiazole permits additional derivatization routes and removes a potential steric clash with biomolecular targets, broadening the compound's utility in SAR exploration compared with the pre-functionalized 4-methyl analog.

• [1] Freepatentsonline. Aminothiazole derivatives as TGF-β signaling inhibitors (ALK5). Publication 2006-01-05. https://www.freepatentsonline.com/y2006/0004010.html View Source

Divergent Bioactivity of Formula Isomer CCG 203769

CCG 203769 (CAS 410074-60-1) shares the identical molecular formula C₈H₁₄N₂O₂S and a similar MW (202.08 vs. 202.28 g·mol⁻¹) with the target compound yet possesses a 1,2,4-thiadiazolidine-3,5-dione core instead of the thiazole-amino-alcohol scaffold. CCG 203769 acts as a potent, selective RGS4 inhibitor (IC₅₀ = 17 nM in RGS4-Gαo protein-protein interaction assay) [1]. In contrast, the target compound's biological annotation is currently unvalidated in peer-reviewed literature [2]. This isomer pair exemplifies the principle that molecular-formula redundancy does not equate to functional redundancy: a procurement decision based solely on formula matching would erroneously substitute a validated GPCR-pathway probe for a structurally distinct, uncharacterized chemotype, leading to catastrophic misinterpretation of screening results.

Bioactivity Divergence

Cross-study comparable

Target: No reported IC₅₀, Kd, or pathway annotation in primary literature CCG 203769: RGS4-Gαo PPI IC₅₀ = 17 nM (in vitro) Qualitative: validated nanomolar activity vs. uncharacterized biology

Supports formula-level functional divergence review; same molecular formula does not imply interchangeable bioactivity.

RGS4-Gαo PPI assay context; no comparable data for target compound.

Evidence Dimension	Biological Activity and Target Engagement
Target Compound Data	No reported IC₅₀, Kd, or pathway annotation in primary literature [2]
Comparator Or Baseline	CCG 203769: RGS4-Gαo PPI IC₅₀ = 17 nM (in vitro); classified as a RGS4-selective probe [1]
Quantified Difference	Qualitative: validated nanomolar activity vs. uncharacterized biology
Conditions	RGS4-Gαo protein-protein interaction assay (HEK293 or equivalent); no comparable assay data exist for the target compound.

Why This Matters

Demonstrates that formula-level interchange is biologically hazardous. The target compound cannot be used as an RGS4 inhibitor without explicit validation, and conversely, CCG 203769 cannot serve as a thiazole-amino-alcohol building block for SAR studies.

• [1] Probes & Drugs. CCG 203769 (PD047149). RGS4 inhibitor, IC₅₀ = 17 nM. CAS 410074-60-1. https://www.probes-drugs.org/compound/PD047149/ View Source
• [2] PubMed (search conducted 2026-05-01). No primary research articles retrieved for query: '2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propane-1,3-diol' AND ('IC50' OR 'EC50' OR 'Ki' OR 'Kd' OR 'inhibit*'). View Source

Physicochemical Profile for Assay and Formulation

The target compound's computed physicochemical parameters — TPSA 65.38 Ų, LogP −0.024 (Leyan), AlogP 1.29 (Aladdin), HBA 5, HBD 3, Rotatable Bonds 5 — indicate high aqueous solubility and favorable permeability characteristics. By comparison, the 4-methyl-thiazole analog exhibits a predicted density of 1.276 g·cm⁻³ and a boiling point of 415.3 °C , consistent with stronger intermolecular forces that may reduce solubility and complicate dissolution-based assay protocols. The target compound's lower LogP (−0.02 to 1.29 depending on calculation method) places it in a range compatible with physiological buffer solubility (>100 µM predicted), which is essential for biochemical and cellular assays without DMSO carryover artifacts.

Physicochemical Profile

Supporting evidence

TPSA 65.38 Ų LogP −0.024 HBA 5 HBD 3 RotB 5

Lower predicted LogP and adequate TPSA may support aqueous solubility in assay media.

Computed values from supplier databases; no experimental solubility data identified.

Evidence Dimension	Computed Solubility and Permeability Indicators
Target Compound Data	TPSA 65.38 Ų; LogP −0.024; HBD 3; Rotatable Bonds 5
Comparator Or Baseline	4-Methyl-thiazole analog: Density 1.276 g/cm³; BP 415.3 °C (solubility and LogP not reported)
Quantified Difference	Direct LogP comparison unavailable; target LogP ~0 vs. comparator estimated >1.0 based on methyl contribution
Conditions	Computed values from supplier databases; no experimental solubility or logD data identified for either compound.

Why This Matters

Lower predicted LogP and adequate TPSA suggest superior aqueous solubility, reducing the risk of compound precipitation in assay media and enabling more reliable dose-response measurements.

2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propane-1,3-diol Application Scenarios

Fragment-Based Drug Discovery and Lead Optimization

With a MW of 202.28 and an AlogP of 1.29, this compound satisfies the 'Rule of Three' fragment criteria (MW <300, ClogP ≤3, HBA ≤3, HBD ≤3). Its unsubstituted thiazole and symmetrical diol scaffold provide multiple vectors for elaboration, making it suitable as a core fragment for kinase, protease, or GPCR-targeted library synthesis. The lower lipophilicity relative to the 4-methyl analog enhances aqueous solubility and reduces non-specific binding in biochemical screens .

Synthetic Intermediate for Thiazole Bioactives

The unprotected 1,3-diol and secondary amine functionalities allow orthogonal derivatization: the hydroxyls can be acylated, alkylated, or oxidized, while the secondary amine can participate in reductive amination or amide coupling. The unsubstituted C-4 position of the thiazole ring is available for electrophilic halogenation and subsequent cross-coupling (Suzuki, Buchwald-Hartwig) to generate diverse compound arrays. Researchers requiring a thiazole-amino-alcohol building block without the steric constraint of a 4-methyl group will find this compound a versatile starting material [1].

Negative Control for RGS4 Inhibitor Studies

Because this compound shares an identical molecular formula with the potent RGS4 inhibitor CCG 203769 but possesses a completely different heterocyclic architecture, it can serve as a matched molecular-formula negative control in chemical biology experiments. When run alongside CCG 203769, it helps deconvolute whether observed phenotypic effects are driven by the thiadiazolidinedione pharmacophore or by non-specific properties related to MW and lipophilicity alone [2].

Chromatographic Method Development Standard

The compound's balanced polarity (LogP ~0), moderate TPSA (~65 Ų), and multiple hydrogen-bonding groups make it a useful calibration standard for reverse-phase HPLC and HILIC method development. Its retention behavior, which can be precisely modulated by mobile-phase pH due to the ionizable amine (predicted pKa ~8–9), provides a reproducible benchmark for optimizing separation of polar drug-like molecules .

Application

Selection Property

Validation Focus

Fragment-based drug discovery

Lead-like physicochemical profile

Ligand-efficiency metric review

Synthetic intermediate for thiazole bioactives

Orthogonal diol and amine handles; unsubstituted C-4 position

Derivatization workflow review

Formula-matched negative control

Identical molecular formula to RGS4 inhibitor CCG 203769; distinct core

Phenotypic deconvolution context

Chromatographic method development standard

Balanced polarity and ionizable amine

Retention-behavior benchmarking

• [1] Freepatentsonline. Aminothiazole derivatives as TGF-β signaling inhibitors. 2006-01-05. https://www.freepatentsonline.com/y2006/0004010.html View Source
• [2] Probes & Drugs. CCG 203769 – RGS4 inhibitor IC₅₀ 17 nM. https://www.probes-drugs.org/compound/PD047149/ View Source